Cas no 81066-48-0 (2H-1,4-Benzoxazine-2,3(4H)-dione, 7-methoxy-)

• Product name: 2H-1,4-Benzoxazine-2,3(4H)-dione, 7-methoxy-
• CAS No: 81066-48-0
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 704614
• PubChem ID: 11030657

2H-1,4-Benzoxazine-2,3(4H)-dione, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-2,3(4H)-dione, 7-methoxy-
• 7-methoxy-4H-1,4-benzoxazine-2,3-dione
• 7-Methoxy-2H-1,4-benzoxazine-2,3(4H)-dione
• DTXSID10452556
• CHEMBL88801
• 81066-48-0

• Inchi： InChI=1S/C9H7NO4/c1-13-5-2-3-6-7(4-5)14-9(12)8(11)10-6/h2-4H,1H3,(H,10,11)
• InChI Key： QOVKOXBSXVSRHQ-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)NC(=O)C(=O)O2

Computed Properties

• Exact Mass: 193.03750770g/mol
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų
• XLogP3: 1